Cas no 5014-10-8 (4,7-Methano-1H-isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-5-(hydroxyphenyl-2-pyridinylmethyl)-2-octyl-8-(phenyl-2-pyridinylmethylene)-)

• Product Name: 4,7-Methano-1H-isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-5-(hydroxyphenyl-2-pyridinylmethyl)-2-octyl-8-(phenyl-2-pyridinylmethylene)-
• CAS No: 5014-10-8
• MF: C₄₁H₄₁N₃O₃
• MW: 623.782550573349
• CID: 380269
• PubChem ID: 3037960
• Update Time: 2025-04-19

4,7-Methano-1H-isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-5-(hydroxyphenyl-2-pyridinylmethyl)-2-octyl-8-(phenyl-2-pyridinylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 4,7-Methano-1H-isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-5-(hydroxyphenyl-2-pyridinylmethyl)-2-octyl-8-(phenyl-2-pyridinylmethylene)-
• BRN 0874541
• 5-Norbornene-2,3-dicarboximide, 5-(alpha-hydroxy-alpha-2-pyridylbenzyl)-N-octyl-7-(alpha-2-pyridylbenzylidene)-, endo-
• 5014-10-8

• Inchi： 1S/C41H41N3O3/c1-2-3-4-5-6-17-26-44-39(45)36-30-27-31(41(47,29-20-11-8-12-21-29)33-23-14-16-25-43-33)37(38(36)40(44)46)35(30)34(28-18-9-7-10-19-28)32-22-13-15-24-42-32/h7-16,18-25,27,30,36-38,47H,2-6,17,26H2,1H3/b35-34+
• InChI Key： AMTGVRLUZLKRSQ-XAHDOWKMSA-N
• SMILES： O=C1C2C(C(N1CCCCCCCC)=O)C1C=C(C(C3C=CC=CN=3)(C3C=CC=CC=3)O)C2C1=C(C1C=CC=CN=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 623.314792
• Monoisotopic Mass: 623.314792
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 47
• Rotatable Bond Count: 12
• Complexity: 1180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.4
• XLogP3: 6.7

Experimental Properties

• Density: 1.218
• Boiling Point: 805.1°C at 760 mmHg
• Flash Point: 440.7°C
• Refractive Index: 1.632